Cas no 2680882-70-4 (benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate)

• Product Name: benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate
• CAS No: 2680882-70-4
• MF: C₁₇H₁₅BrClNO₂
• MW: 380.663502931595
• CID: 5625961
• PubChem ID: 165922971
• Update Time: 2025-06-14

benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680882-70-4
• benzyl N-[1-(4-bromo-3-chlorophenyl)cyclopropyl]carbamate
• EN300-28301892
• benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate

• Inchi： 1S/C17H15BrClNO2/c18-14-7-6-13(10-15(14)19)17(8-9-17)20-16(21)22-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,20,21)
• InChI Key： RZPVYPJHQUZYPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 378.99747g/mol
• Monoisotopic Mass: 378.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate

Comprehensive Overview of Benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate (CAS No. 2680882-70-4)

Benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate (CAS No. 2680882-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in medicinal chemistry and crop protection applications. The unique structural features of this molecule, including the cyclopropyl ring and the 4-bromo-3-chlorophenyl moiety, contribute to its potential biological activity and synthetic utility.

In recent years, researchers have focused on cyclopropyl-containing compounds due to their ability to modulate metabolic stability and bioavailability. The presence of both bromine and chlorine substituents on the aromatic ring enhances the compound's reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex molecules for drug discovery and material science.

The growing interest in benzyl carbamates stems from their role as protective groups in peptide synthesis and as precursors for bioactive molecules. Benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate exemplifies this trend, with potential applications in developing kinase inhibitors and antimicrobial agents. Its structural motif aligns with current industry demands for novel scaffolds that address challenges like drug resistance and target selectivity.

From an environmental perspective, the compound's halogenated aromatic system raises questions about green chemistry alternatives. Researchers are exploring catalytic methods to minimize waste generation during its synthesis, reflecting the broader shift toward sustainable chemical processes. This aligns with frequent search queries regarding eco-friendly synthesis and reduced halogen usage in organic chemistry.

Analytical characterization of CAS No. 2680882-70-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in academic and industrial settings. The compound's crystalline properties also make it interesting for studies on molecular packing and solid-state reactivity.

In the context of drug discovery, the cyclopropylcarbamate moiety has shown promise in improving pharmacokinetic profiles. This has led to increased search activity around bioisosteric replacements and conformationally restricted analogs. The compound's potential to serve as a protease inhibitor precursor has been discussed in recent literature, coinciding with heightened interest in viral entry inhibitors following global health events.

Regulatory considerations for benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate focus on proper handling procedures rather than restrictions, as it falls outside controlled substance categories. Safety data sheets emphasize standard laboratory precautions, reflecting common workplace queries about chemical handling best practices. The compound's stability under various conditions is frequently investigated, with particular attention to pH sensitivity and thermal decomposition thresholds.

The commercial availability of CAS 2680882-70-4 through specialty chemical suppliers has expanded in response to growing demand from contract research organizations (CROs) and academic laboratories. Pricing trends and scale-up synthesis challenges are common discussion points in industry forums, mirroring search engine patterns around cost-effective intermediates for drug development pipelines.

Future research directions for this compound may explore its utility in catalysis or as a building block for functional materials. The intersection of computational chemistry and experimental studies could provide deeper insights into its conformational preferences and reactivity patterns. Such investigations would address frequently asked questions about structure-activity relationships and molecular docking simulations for similar compounds.

In summary, benzyl N-1-(4-bromo-3-chlorophenyl)cyclopropylcarbamate represents a compelling case study in modern synthetic chemistry. Its multifaceted applications span from medicinal chemistry to materials science, while ongoing research continues to uncover new dimensions of its chemical behavior. The compound's trajectory reflects broader trends in precision synthesis and molecular design, making it a subject of enduring scientific and industrial relevance.